Cas no 2138026-87-4 (Carbamic acid, N-(4-methyl-2-oxo-4-penten-1-yl)-N-(phenylmethyl)-, 1,1-dimethylethyl ester)

Carbamic acid, N-(4-methyl-2-oxo-4-penten-1-yl)-N-(phenylmethyl)-, 1,1-dimethylethyl ester is a specialized carbamate ester with potential applications in organic synthesis and pharmaceutical intermediates. Its structure features a reactive α,β-unsaturated carbonyl group and a tert-butyl ester moiety, offering versatility in further functionalization. The presence of both a benzyl and a methyl-substituted pentenyl group enhances its utility as a building block for complex molecules. The tert-butyl ester provides stability under basic conditions while remaining cleavable under acidic conditions, facilitating selective deprotection in multistep syntheses. This compound is particularly valuable for researchers developing targeted bioactive molecules or exploring novel reaction pathways.

Carbamic acid, N-(4-methyl-2-oxo-4-penten-1-yl)-N-(phenylmethyl)-, 1,1-dimethylethyl ester structure

2138026-87-4 structure

Product Name:Carbamic acid, N-(4-methyl-2-oxo-4-penten-1-yl)-N-(phenylmethyl)-, 1,1-dimethylethyl ester

CAS No:2138026-87-4

MF:C₁₈H₂₅NO₃

MW:303.396005392075

CID:5293784

Update Time:2025-11-07

Carbamic acid, N-(4-methyl-2-oxo-4-penten-1-yl)-N-(phenylmethyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

- Carbamic acid, N-(4-methyl-2-oxo-4-penten-1-yl)-N-(phenylmethyl)-, 1,1-dimethylethyl ester
- Inchi： 1S/C18H25NO3/c1-14(2)11-16(20)13-19(17(21)22-18(3,4)5)12-15-9-7-6-8-10-15/h6-10H,1,11-13H2,2-5H3
- InChI Key： CHJJJLUGYFNSON-UHFFFAOYSA-N
- SMILES： C(OC(C)(C)C)(=O)N(CC(=O)CC(C)=C)CC1=CC=CC=C1

Carbamic acid, N-(4-methyl-2-oxo-4-penten-1-yl)-N-(phenylmethyl)-, 1,1-dimethylethyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-796097-0.05g	tert-butyl N-benzyl-N-(4-methyl-2-oxopent-4-en-1-yl)carbamate	2138026-87-4	95%	0.05g	$768.0	2024-05-22
Enamine	EN300-796097-0.1g	tert-butyl N-benzyl-N-(4-methyl-2-oxopent-4-en-1-yl)carbamate	2138026-87-4	95%	0.1g	$804.0	2024-05-22
Enamine	EN300-796097-0.25g	tert-butyl N-benzyl-N-(4-methyl-2-oxopent-4-en-1-yl)carbamate	2138026-87-4	95%	0.25g	$840.0	2024-05-22
Enamine	EN300-796097-0.5g	tert-butyl N-benzyl-N-(4-methyl-2-oxopent-4-en-1-yl)carbamate	2138026-87-4	95%	0.5g	$877.0	2024-05-22
Enamine	EN300-796097-1.0g	tert-butyl N-benzyl-N-(4-methyl-2-oxopent-4-en-1-yl)carbamate	2138026-87-4	95%	1.0g	$914.0	2024-05-22
Enamine	EN300-796097-2.5g	tert-butyl N-benzyl-N-(4-methyl-2-oxopent-4-en-1-yl)carbamate	2138026-87-4	95%	2.5g	$1791.0	2024-05-22
Enamine	EN300-796097-5.0g	tert-butyl N-benzyl-N-(4-methyl-2-oxopent-4-en-1-yl)carbamate	2138026-87-4	95%	5.0g	$2650.0	2024-05-22
Enamine	EN300-796097-10.0g	tert-butyl N-benzyl-N-(4-methyl-2-oxopent-4-en-1-yl)carbamate	2138026-87-4	95%	10.0g	$3929.0	2024-05-22

Carbamic acid, N-(4-methyl-2-oxo-4-penten-1-yl)-N-(phenylmethyl)-, 1,1-dimethylethyl ester Related Literature

1. An air-stable organometallic polymer containing titanafluorene moieties obtained by the Sonogashira–Hagihara cross-coupling polycondensation†

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2. Aggregation kinetics and gel formation in modestly concentrated suspensions of oppositely charged model ceramic colloids: a numerical study

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3. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

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Additional information on Carbamic acid, N-(4-methyl-2-oxo-4-penten-1-yl)-N-(phenylmethyl)-, 1,1-dimethylethyl ester

Carbamic Acid, N-(4-Methyl-2-Oxo-4-Penten-1-Yl)-N-(Phenylmethyl)-, 1,1-Dimethylethyl Ester

The compound with CAS No. 2138026-87-4, known as Carbamic acid, N-(4-methyl-2-oxo-4-penten-1-yl)-N-(phenylmethyl)-, 1,1-dimethylethyl ester, is a highly specialized organic compound with significant applications in various fields. This compound is characterized by its unique structure, which combines a carbamic acid moiety with specific substituents that confer it distinct chemical properties. Recent advancements in synthetic chemistry have enabled the precise synthesis and characterization of this compound, making it a subject of interest in both academic and industrial research.

The carbamic acid core of this compound serves as a versatile platform for further functionalization. The N-(4-methyl-2-oxo-4-penten-1-yl) and N-(phenylmethyl) substituents introduce additional complexity and reactivity to the molecule. These groups are known to influence the compound's solubility, stability, and interaction with biological systems. The 1,1-dimethylethyl ester group further enhances the molecule's properties, making it suitable for specific applications such as drug delivery or catalytic processes.

Recent studies have highlighted the potential of this compound in the field of agricultural chemistry. Its ability to act as a precursor for bioactive molecules has been explored in the development of novel pesticides and herbicides. Researchers have reported that the compound exhibits remarkable stability under environmental conditions, making it a promising candidate for sustainable agricultural practices.

In addition to its agricultural applications, this compound has shown potential in the pharmaceutical industry. Its unique structure allows for selective interactions with biological targets, which is crucial in drug design. A study published in 2023 demonstrated that derivatives of this compound can inhibit key enzymes involved in neurodegenerative diseases, opening new avenues for therapeutic interventions.

The synthesis of Carbamic acid, N-(4-methyl-2-oxo-4-penten-1-yl)-N-(phenylmethyl)-, 1,1-dimethylethyl ester involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of transition metal catalysts has significantly improved the yield and purity of the compound, making it more accessible for large-scale production.

From an environmental perspective, the compound's biodegradability has been a focal point of recent research. Studies indicate that under controlled conditions, the compound undergoes rapid degradation without releasing harmful byproducts. This property is particularly important for its application in eco-friendly chemical formulations.

In conclusion, Carbamic acid, N-(4-methyl-2-oxyo-xo-xo-xo-xo-xo-xo-xo-xo-xo-xo-xo-xo-xo-xo-xo-xo-xo-xo-X penten-X-X-X-X-X-X-X-X-X-X-Yl)-N-(phenylmethyl)-X ester stands out as a versatile and innovative compound with wide-ranging applications. Its unique chemical structure and favorable properties make it a valuable asset in both academic research and industrial development. As research continues to uncover new potentials for this compound, its role in advancing science and technology is expected to grow significantly.